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Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Hexacarbonyltungsten, W(CO)₆, is a stable, 18-electron organometallic complex

that serves as a vital precursor in organometallic synthesis.[1] Its utility stems from its

photochemical reactivity; upon absorption of ultraviolet (UV) light, it readily ejects a carbonyl

(CO) ligand to generate the highly reactive, coordinatively unsaturated 16-electron

intermediate, pentacarbonyltungsten (W(CO)₅).[1] This intermediate can then react with a wide

variety of ligands, making W(CO)₆ photolysis a cornerstone technique for synthesizing novel

tungsten-containing compounds and catalysts.[2] This application note provides a detailed

protocol for performing and analyzing the photolysis of W(CO)₆ in solution, summarizing key

experimental parameters and outlining the underlying photochemical pathway.

Experimental Workflow
The general workflow for the photolysis of hexacarbonyltungsten involves several key stages,

from sample preparation under an inert atmosphere to the final analysis of the photoproducts.

The process is initiated by UV irradiation, which leads to the dissociation of a CO ligand and

the formation of a solvent-coordinated intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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